2-(4-Butoxyphenyl)-4-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-butoxyphenyl)-4-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C26H29N5O/c1-2-3-19-32-23-11-9-21(10-12-23)24-20-25-26(27-13-14-31(25)28-24)30-17-15-29(16-18-30)22-7-5-4-6-8-22/h4-14,20H,2-3,15-19H2,1H3
• InChI Key: PQKNZHFECMJJIB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C26H29N5O
• Molecular Weight: 427.5 g/mol

Description

2-(4-Butoxyphenyl)-4-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention due to its potential applications in scientific research. The compound is a pyrazolopyrazine derivative that has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Anticancer Potential

Research has indicated that derivatives of pyrazolo[1,5-a]pyrazine demonstrate promising anticancer activity. For instance, a study by Gomha, Salah, and Abdelhamid (2014) synthesized novel thiadiazoles and thiazoles incorporating the pyrazole moiety, showing a concentration-dependent inhibitory effect on breast carcinoma cell line MCF-7 (Gomha, Salah, & Abdelhamid, 2014). Additionally, Rathinamanivannan et al. (2019) reported on the synthesis of 1-(4,5-dihydro-5-phenyl-3-diphenylpyrazol-1-yl)butan-1-one derivatives, which were evaluated for their in vitro anticancer activity using MTT assay (Rathinamanivannan et al., 2019).

Antimicrobial Applications

Several studies have explored the antimicrobial properties of pyrazole derivatives. Bakhite, Mohamed, and Abdel-rahman (2007) synthesized new oxazole derivatives that showed significant antimicrobial activity against various strains of bacteria and fungi (Bakhite, Mohamed, & Abdel-rahman, 2007). Similarly, Kendre, Landge, and Bhusare (2015) prepared a series of pyrazole, isoxazole, and other derivatives, evaluating them for antibacterial and antifungal activities, with some also showing anti-inflammatory activity (Kendre, Landge, & Bhusare, 2015).

Pharmacological Evaluation

The pharmacological evaluation of pyrazole derivatives has been a subject of interest. Sharshira and Hamada (2012) conducted a study on the synthesis of pyrazole derivatives and their antimicrobial evaluation, indicating that most compounds showed potent antimicrobial activity (Sharshira & Hamada, 2012).

Enzyme Inhibition

Gouda et al. (2010) investigated new anthraquinone derivatives incorporating the pyrazole moiety, which exhibited promising activities as antimicrobial agents. Some of these compounds inhibited specific enzymes, indicating their potential use in targeted therapies (Gouda et al., 2010).